2-[(5-ethoxy-1H-benzimidazol-2-yl)thio]-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide

• IUPAC Name: 2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide
• InChI: InChI=1S/C24H21N5O2S/c1-2-31-17-11-12-18-19(14-17)26-24(25-18)32-15-21(30)28-23-22(16-8-4-3-5-9-16)27-20-10-6-7-13-29(20)23/h3-14H,2,15H2,1H3,(H,25,26)(H,28,30)
• InChI Key: YDHINJDHVNEEAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(N2)SCC(=O)NC3=C(N=C4N3C=CC=C4)C5=CC=CC=C5
• Molecular Formula: C24H21N5O2S
• Molecular Weight: 443.5 g/mol

Description

Benzimidazole derivatives, such as the one you mentioned, are often used in medicinal chemistry due to their wide range of biological activities. They can be part of larger molecules, like the one you’re asking about.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves reactions monitored with analytical thin layer chromatography. The structures of synthesized compounds are confirmed by spectral techniques (IR, Mass, 1H-NMR).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives can be analyzed using various spectroscopic techniques. These techniques provide information about the structure, properties, and spectra of the compound.

Chemical Reactions Analysis

The chemical reactions involving benzimidazole derivatives can be complex and depend on the specific derivative and reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can be analyzed using various techniques. These techniques provide information about the structure, properties, and spectra of the compound.

Safety and Hazards

The safety and hazards associated with benzimidazole derivatives depend on the specific derivative. It’s important to refer to the relevant safety data sheets for specific information.